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Compound of Interest

Compound Name: 2-Bromopropene

Cat. No.: B1265445 Get Quote

An In-depth Technical Guide to 2-Bromopropene
CAS Number: 557-93-7 Molecular Formula: C₃H₅Br

This technical guide provides a comprehensive overview of 2-bromopropene, a versatile

reagent in organic synthesis. It is intended for researchers, scientists, and professionals in drug

development and materials science. This document details its chemical and physical

properties, outlines key synthetic methodologies and reactions with experimental protocols,

and discusses its applications and safety considerations.

Chemical and Physical Properties
2-Bromopropene, also known as isopropenyl bromide, is a colorless to yellow liquid.[1] It is an

important intermediate in various organic transformations due to the reactivity of its vinyl

bromide moiety.[2]

Table 1: Physical and Chemical Properties of 2-Bromopropene

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1265445?utm_src=pdf-interest
https://www.benchchem.com/product/b1265445?utm_src=pdf-body
https://www.benchchem.com/product/b1265445?utm_src=pdf-body
https://www.handomchemical.com/2-bromopropene-c3h5br-9799793.html
https://www.handomchemicals.com/2-bromopropene-product/
https://www.benchchem.com/product/b1265445?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265445?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference(s)

Molecular Weight 120.98 g/mol [3],[4],[5]

Boiling Point 47-49 °C [4],

Melting Point -87 °C [4]

Density 1.362 g/mL at 25 °C [4],

Refractive Index (n²⁰/D) 1.4436

Vapor Pressure 5.05 psi at 20 °C

Flash Point 4 °C (closed cup)

Solubility

Insoluble in water; soluble in

alcohol, ether, carbon

tetrachloride, and chloroform.

[2]

Stability

Stable, but highly flammable.

Incompatible with strong

oxidizing agents and strong

bases. Light sensitive.

[4]

Table 2: Spectroscopic Data for 2-Bromopropene
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Spectrum Type Key Peaks/Signals Reference(s)

¹H NMR
Signals corresponding to the

vinyl and methyl protons.
[6]

¹³C NMR

Signals for the sp² carbons of

the double bond and the sp³

methyl carbon.

[7]

IR Spectroscopy

Absorption bands

characteristic of C=C and C-Br

bonds.

Mass Spectrometry

Molecular ion peaks and

fragmentation patterns

consistent with the structure.

Synthesis of 2-Bromopropene
2-Bromopropene can be synthesized through several routes. Two common laboratory

methods are detailed below.

Synthesis from 1,2-Dibromopropane
One common method for the preparation of 2-bromopropene is the dehydrobromination of

1,2-dibromopropane using a base.[2][8]
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Synthesis of 2-Bromopropene from 1,2-Dibromopropane

1,2-Dibromopropane

2-Bromopropene

Elimination

Base (e.g., KOH) Solvent (e.g., Ethanol) Heat

Potassium Bromide Water

Click to download full resolution via product page

Synthesis of 2-Bromopropene via Elimination.

Experimental Protocol: Dehydrobromination of 1,2-Dibromopropane

Reaction Setup: A round-bottom flask is equipped with a reflux condenser and a magnetic

stirrer.

Reagents: 1,2-dibromopropane is dissolved in ethanol. A concentrated aqueous solution of

potassium hydroxide is prepared.

Procedure: The ethanolic solution of 1,2-dibromopropane is added to the flask. The

potassium hydroxide solution is then added, and the mixture is heated to reflux with vigorous

stirring.

Workup: After the reaction is complete (monitored by TLC or GC), the mixture is cooled to

room temperature. The product is isolated by distillation. The distillate is washed with water

to remove any remaining ethanol and base, and then dried over a suitable drying agent (e.g.,

anhydrous magnesium sulfate).
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Purification: The crude product is purified by fractional distillation to yield pure 2-
bromopropene.

Key Reactions of 2-Bromopropene
2-Bromopropene is a valuable precursor for a variety of organic transformations, including the

formation of Grignard reagents and participation in cross-coupling reactions.

Grignard Reagent Formation and Subsequent Reactions
2-Bromopropene readily reacts with magnesium metal in an ethereal solvent to form the

corresponding Grignard reagent, isopropenylmagnesium bromide. This organometallic reagent

is a potent nucleophile and can react with a wide range of electrophiles, such as aldehydes,

ketones, and carbon dioxide.[9][10]

Formation and Reaction of Isopropenylmagnesium Bromide

Grignard Formation

Reaction with Electrophile

2-Bromopropene

Isopropenylmagnesium Bromide

Reaction with Mg

Mg Dry Ether

Product (e.g., Allylic Alcohol)

Nucleophilic Attack

Electrophile (e.g., Aldehyde)
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Grignard Reagent Formation and Reaction.

Experimental Protocol: Synthesis of an Allylic Alcohol via Grignard Reaction

Grignard Reagent Preparation:

Reaction Setup: A flame-dried, three-necked round-bottom flask is equipped with a reflux

condenser, a dropping funnel, and a nitrogen inlet. Magnesium turnings are placed in the

flask.

Procedure: A solution of 2-bromopropene in anhydrous diethyl ether is added dropwise to

the magnesium turnings with stirring. The reaction is initiated, if necessary, by gentle

heating or the addition of a small crystal of iodine. Once the reaction starts, the addition is

continued at a rate that maintains a gentle reflux. After the addition is complete, the

mixture is refluxed for an additional 30 minutes to ensure complete formation of the

Grignard reagent.

Reaction with an Aldehyde:

Procedure: The Grignard reagent solution is cooled in an ice bath. A solution of the desired

aldehyde in anhydrous diethyl ether is added dropwise from the dropping funnel with

stirring.

Workup: After the addition is complete, the reaction mixture is stirred at room temperature

for one hour. The reaction is then quenched by the slow addition of a saturated aqueous

solution of ammonium chloride. The organic layer is separated, and the aqueous layer is

extracted with diethyl ether. The combined organic layers are washed with brine, dried

over anhydrous sodium sulfate, and the solvent is removed under reduced pressure.

Purification: The crude product is purified by column chromatography on silica gel to yield

the pure allylic alcohol.

Palladium-Catalyzed Cross-Coupling Reactions
As a vinyl bromide, 2-bromopropene is a suitable substrate for palladium-catalyzed cross-

coupling reactions such as the Suzuki-Miyaura and Heck reactions, which are powerful

methods for the formation of carbon-carbon bonds.
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Representative Experimental Protocol: Suzuki-Miyaura Coupling

Reaction Setup: A Schlenk flask is charged with 2-bromopropene, an arylboronic acid, a

palladium catalyst (e.g., Pd(PPh₃)₄), and a base (e.g., K₂CO₃).

Solvent: A degassed mixture of a suitable organic solvent (e.g., toluene or 1,4-dioxane) and

water is added.

Procedure: The reaction mixture is heated under an inert atmosphere (e.g., argon or

nitrogen) with stirring for several hours until the starting materials are consumed (monitored

by TLC or GC-MS).

Workup: The reaction mixture is cooled to room temperature, diluted with water, and

extracted with an organic solvent (e.g., ethyl acetate). The combined organic layers are

washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced

pressure.

Purification: The crude product is purified by column chromatography on silica gel.

Representative Experimental Protocol: Heck Reaction

Reaction Setup: A reaction vessel is charged with 2-bromopropene, an alkene (e.g., styrene

or an acrylate), a palladium catalyst (e.g., Pd(OAc)₂), a phosphine ligand (e.g., P(o-tolyl)₃),

and a base (e.g., triethylamine).

Solvent: A polar aprotic solvent such as DMF or acetonitrile is added.

Procedure: The mixture is heated under an inert atmosphere with stirring until the reaction is

complete.

Workup: The reaction mixture is cooled, and the precipitated ammonium salt is filtered off.

The filtrate is diluted with water and extracted with an organic solvent. The combined organic

extracts are washed, dried, and concentrated.

Purification: The residue is purified by column chromatography or distillation.

Applications
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2-Bromopropene serves as a key building block in the synthesis of a wide range of organic

compounds. Its applications include:

Pharmaceutical Intermediates: It is used in the synthesis of various pharmaceutical

compounds, including sedatives and hypnotics.[2]

Agrochemicals: It is utilized in the production of certain pesticides and herbicides.

Materials Science: 2-Bromopropene can be used as a monomer in the synthesis of

specialty polymers.[2]

Fine Chemicals: It is an intermediate in the synthesis of aromatic amines and other fine

chemicals.[2]

Safety and Handling
2-Bromopropene is a highly flammable liquid and vapor and is an irritant to the skin, eyes, and

respiratory system.[11]

Personal Protective Equipment (PPE): Appropriate PPE, including chemical-resistant gloves,

safety goggles, and a lab coat, should be worn when handling this compound. Work should

be conducted in a well-ventilated fume hood.

Storage: Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.

Keep the container tightly closed. It is often stabilized with BHT.[11]

Disposal: Dispose of in accordance with local, state, and federal regulations.

This technical guide provides essential information for the safe and effective use of 2-
bromopropene in a research and development setting. For more detailed information, please

refer to the cited literature and the material safety data sheet (MSDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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